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This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to enhancing the flexibility of formulations based on
the hexafunctional aromatic urethane acrylate, Ebecryl® 220. Given that Ebecryl® 220 is
known for its high hardness, fast cure response, and excellent scratch and solvent resistance,
a common challenge is overcoming its inherent low flexibility.[1][2][3] This guide offers
troubleshooting advice, frequently asked questions, and detailed experimental protocols to
address this issue.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

Q1: My cured Ebecryl® 220 film is cracking and brittle. What is the primary cause?

Al: Ebecryl® 220 is a hexafunctional aromatic urethane acrylate, which results in a highly
crosslinked and rigid polymer network upon curing.[2][3] This high crosslink density is the
primary reason for the cured film's hardness and inherent brittleness or low flexibility.[1]

Q2: How can | increase the flexibility of my Ebecryl® 220 formulation?
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A2: There are three main strategies to improve the flexibility of your formulation:

Incorporate Reactive Diluents: Adding monofunctional or difunctional acrylate monomers can
increase the flexibility of the cured film. These reactive diluents have a plasticizing effect and
reduce the overall crosslink density.

Blend with Flexible Oligomers: Blending Ebecryl® 220 with inherently flexible oligomers,
such as aliphatic urethane acrylates, can significantly improve the elongation and flexibility of
the final product.

Use Plasticizers: While less common in UV/EB curable systems due to migration concerns,
certain reactive plasticizers can be incorporated to enhance flexibility.

Q3: What type of reactive diluents should | use to improve flexibility?

A3: To increase flexibility, it is recommended to use monofunctional or difunctional reactive
diluents. Higher functionality acrylates will increase hardness and brittleness.

Monofunctional Acrylates: These are very effective at increasing flexibility by terminating
polymer chains and reducing crosslink density. Isobornyl acrylate (IBOA) is a common
choice that can improve flexibility and adhesion.[4][5]

Difunctional Acrylates: These offer a balance between flexibility and maintaining good
mechanical properties. Examples include Tripropylene glycol diacrylate (TPGDA) and 1,6-
Hexanediol diacrylate (HDDA).

Q4: Will adding reactive diluents affect other properties of my formulation?
A4: Yes. The addition of reactive diluents will impact several properties:

 Viscosity: Reactive diluents will lower the viscosity of the formulation, which can be beneficial
for processing and application.

o Cure Speed: The overall cure speed may be affected depending on the reactivity of the
chosen diluent.
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e Hardness and Scratch Resistance: Increasing flexibility by adding lower functionality diluents
will likely lead to a decrease in surface hardness and scratch resistance.

o Tensile Strength: The tensile strength of the cured film may also be reduced.
Q5: What are flexible oligomers and how do they work?

A5: Flexible oligomers are typically aliphatic urethane acrylates with a lower functionality (e.qg.,
difunctional) and a chemical structure that imparts greater flexibility. When blended with the
rigid Ebecryl® 220, they create a more flexible polymer network. Allnex, the manufacturer of
Ebecryl®, offers a range of flexible aliphatic urethane acrylates that are compatible with
Ebecryl® 220.[6]

Q6: Are there any downsides to blending with flexible oligomers?

A6: While effective, blending with flexible oligomers will also affect the final properties. Similar
to using reactive diluents, you can expect a decrease in hardness and solvent resistance as
the concentration of the flexible oligomer increases. The cost of the formulation may also be
impacted.

Q7: Can | use a plasticizer to improve the flexibility of my Ebecryl® 220 formulation?

A7: Traditional, non-reactive plasticizers are generally not recommended for UV/EB cured
systems as they can migrate out of the cured polymer over time, leading to a loss of properties
and potential contamination. However, reactive plasticizers, which have a functional group that
can co-react with the acrylate system, can be an option. Their use is less common and requires
careful selection to ensure compatibility and long-term stability.

Data Presentation: Impact of Additives on
Formulation Properties

The following tables provide illustrative data on how different additives can affect the properties
of an Ebecryl® 220-based formulation. The data is based on general principles observed in
UV/EB curable urethane acrylate systems and should be used as a guideline for starting your
own experiments.

Table 1: Effect of Reactive Diluents on Ebecryl® 220 Formulations
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Reactiv ] ] ] Elongati
Ebecryl . Viscosit Pencil Mandrel
Formula Diluent on at
. ® 220 . y (cps Hardnes Bend
tion Diluent Type Break
(wt%) at25°C) s (mm)
(Wt%) (%)
Control 100 0 - ~28,500 >8H >38 <2
A 80 20 IBOA ~5,000 4H 10 ~15
B 80 20 TPGDA ~4,500 5H 15 ~10
C 60 40 IBOA ~1,000 2H <5 ~30
D 60 40 TPGDA ~800 3H 8 ~20

Note: This data is illustrative and actual results may vary depending on the specific

photoinitiator system, cure conditions, and substrate.

Table 2: Effect of Blending with a Flexible Aliphatic Urethane Acrylate Oligomer

. Flexible Viscosity . Mandrel Elongatio
Formulati Ebecryl® . Pencil
Oligomer (cps at Bend n at
on 220 (wt%) Hardness
* (wt%) 25°C) (mm) Break (%)
Control 100 0 ~28,500 >8H >38 <2
E 75 25 ~35,000 5H 12 ~25
F 50 50 ~45,000 2H <5 ~50

*A hypothetical difunctional aliphatic urethane acrylate is used for illustrative purposes.

Experimental Protocols

1. Mandrel Bend Test (ASTM D522)

This test is used to assess the flexibility and resistance to cracking of a coating on a substrate

when bent around a cylindrical or conical mandrel.

e Apparatus:
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o Cylindrical Mandrel Bending Tester with a set of mandrels of varying diameters (e.g., 2mm
to 32mm).

o Test panels (e.g., cold-rolled steel, 0.8 mm thick).

o Film applicator for uniform coating thickness.

e Procedure:
o Prepare the Ebecryl® 220 formulation with the desired additives and photoinitiator.

o Apply a uniform film of the formulation onto the test panel at a specified thickness (e.g., 50
pum).

o Cure the coated panel using a UV or EB source under controlled conditions (lamp
intensity, dose, and atmosphere).

o Condition the cured panels at 23 £ 2°C and 50 + 5% relative humidity for at least 24 hours.

o Place the coated panel in the mandrel bending tester, with the coated side facing
outwards.

o Starting with the largest diameter mandrel, bend the panel 180° over the mandrel in
approximately 1 second.

o Remove the panel and inspect the coating for any signs of cracking or delamination, both
with the naked eye and under magnification if necessary.

o If no failure is observed, repeat the test with progressively smaller mandrels until cracking

OCcurs.

o The smallest mandrel diameter at which the coating does not crack is reported as the
flexibility of the coating.

2. Tensile Properties of Thin Plastic Sheeting (ASTM D882)

This method determines the tensile properties, including tensile strength, elongation at break,
and modulus of elasticity, of thin plastic films.
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e Apparatus:

(¢]

Universal Testing Machine (UTM) with a suitable load cell.

[¢]

Grips for holding the thin film specimens.

[¢]

Micrometer for measuring film thickness.

[e]

Cutter for preparing specimens of a specific width.
e Procedure:

o Prepare a free film of the cured Ebecryl® 220 formulation. This can be done by curing the
liquid resin on a non-adherent substrate (e.g., silicone-coated paper) and then carefully
peeling it off.

o Cut the cured film into rectangular test specimens of uniform width (e.g., 10-25 mm) and a
length sufficient for gripping in the UTM.

o Measure the thickness and width of each specimen at several points along the gauge
length and calculate the average cross-sectional area.

o Condition the specimens at 23 + 2°C and 50 * 5% relative humidity for at least 24 hours.

o Mount the specimen in the grips of the UTM, ensuring it is aligned vertically and not under
any tension before the test begins.

o Set the crosshead speed to a constant rate (e.g., 50 mm/min).
o Start the test and record the load and extension data until the specimen breaks.

o From the stress-strain curve, calculate the tensile strength, elongation at break, and
modulus of elasticity.

Visualizations
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Caption: A diagram illustrating the formulation hierarchy for improving the flexibility of Ebecryl®
220.
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Caption: A troubleshooting workflow for addressing brittleness in Ebecryl® 220 formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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